Cas no 29725-66-4 (5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone)
29725-66-4 structure
Product Name:5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone
CAS No:29725-66-4
MF:C10H18OS
MW:186.314321994781
CID:1440206
PubChem ID:23341028
Update Time:2025-04-20
5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone
- LogP
- 5-methyl-2-propan-2-yl-5-sulanylcyclohexan-1-one
- 5-methyl-2-(propan-2-yl)-5-sulfanylcyclohexan-1-one
- Mercapto-p-menthan-3-one
- CHEBI:173522
- 2-isopropyl-5-methyl-5-sulfanyl-cyclohexanone
- SCHEMBL11450684
- DTXSID901019776
- AKOS040768580
- NS00123085
- cis- and trans-L-Mercapto-p-menthan-3-one
- 29725-66-4
-
- Inchi: 1S/C10H18OS/c1-7(2)8-4-5-10(3,12)6-9(8)11/h7-8,12H,4-6H2,1-3H3
- InChI Key: LCFWUUYRTYROGC-UHFFFAOYSA-N
- SMILES: SC1(C)CC(C(C(C)C)CC1)=O
Computed Properties
- Exact Mass: 186.10794
- Monoisotopic Mass: 186.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 18.1Ų
Experimental Properties
- Density: 0.98
- Boiling Point: 261.4°C at 760 mmHg
- Flash Point: 111.9°C
- Refractive Index: 1.487
- PSA: 17.07
5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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